Cas no 101710-63-8 (1,4-Benzenedimethanaminium,N,N'-bis(2,3-dihydroxypropyl)-N,N,N',N'-tetramethyl-, dibromide (9CI))

• Product Name: 1,4-Benzenedimethanaminium,N,N'-bis(2,3-dihydroxypropyl)-N,N,N',N'-tetramethyl-, dibromide (9CI)
• CAS No: 101710-63-8
• MF: C₁₈H₃₄Br₂N₂O₄
• MW: 502.281564235687
• CID: 216728
• PubChem ID: 3063860
• Update Time: 2025-04-19

1,4-Benzenedimethanaminium,N,N'-bis(2,3-dihydroxypropyl)-N,N,N',N'-tetramethyl-, dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedimethanaminium,N,N'-bis(2,3-dihydroxypropyl)-N,N,N',N'-tetramethyl-, dibromide (9CI)
• (p-Phenylenedimethylene)bis[(2,3-dihydroxypropyl)dimethylammoniumbromide] (6CI)
• 2,3-dihydroxypropyl-[[4-[[2,3-dihydroxypropyl(dimethyl)azaniumyl]methyl]phenyl]methyl]-dimethylazanium,dibromide
• (p-Phenylenedimethylene)bis((2,3-dihydroxypropyl)dimethylammonium bromide)
• DTXSID70906525
• N,N'-[1,4-Phenylenebis(methylene)]bis(2,3-dihydroxy-N,N-dimethylpropan-1-aminium) dibromide
• Ammonium, (p-phenylenedimethylene)bis((2,3-dihydroxypropyl)dimethyl-, dibromide
• 101710-63-8

• Inchi： 1S/C18H34N2O4.2BrH/c1-19(2,11-17(23)13-21)9-15-5-7-16(8-6-15)10-20(3,4)12-18(24)14-22;;/h5-8,17-18,21-24H,9-14H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： BUHUTLRCSXLELJ-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].OC(CO)C[N+](C)(C)CC1C=CC(=CC=1)C[N+](C)(C)CC(CO)O

Computed Properties

• Exact Mass: 465.8224
• Monoisotopic Mass: 500.08853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 321
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 79.6